6-methanesulfonylpyridazine-3-carboxylic acid
Overview
Description
6-methanesulfonylpyridazine-3-carboxylic acid (6-MSPC) is a sulfonated pyridazine derivative that has been studied for its potential applications in various scientific research fields. 6-MSPC is a versatile compound that has been used as a catalyst in organic synthesis, as an antioxidant in food preservation, and as a therapeutic agent in the treatment of various diseases.
Scientific Research Applications
6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its potential applications in various scientific research fields. It has been used as a catalyst in organic synthesis, as an antioxidant in food preservation, and as a therapeutic agent in the treatment of various diseases. 6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its ability to act as a prodrug, which is a compound that is converted into a pharmacologically active form in the body. It has also been studied for its ability to act as a chelating agent, which is a compound that binds to metal ions and prevents their accumulation in the body. In addition, 6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its potential use in the treatment of cancer, as well as its potential use as an anti-inflammatory agent.
Mechanism of Action
The mechanism of action of 6-methanesulfonylpyridazine-3-carboxylic acid is not yet fully understood. However, it has been hypothesized that 6-methanesulfonylpyridazine-3-carboxylic acid acts as a prodrug, which is a compound that is converted into a pharmacologically active form in the body. It is thought that 6-methanesulfonylpyridazine-3-carboxylic acid is converted into an active form by the action of enzymes in the body. This active form of 6-methanesulfonylpyridazine-3-carboxylic acid is then thought to interact with various cellular targets, leading to a variety of effects.
Biochemical and Physiological Effects
6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its potential effects on various biochemical and physiological processes. It has been shown to act as an antioxidant, which is a compound that helps to prevent the oxidation of other molecules in the body. It has also been shown to act as a chelating agent, which is a compound that binds to metal ions and prevents their accumulation in the body. In addition, 6-methanesulfonylpyridazine-3-carboxylic acid has been studied for its potential use in the treatment of cancer, as well as its potential use as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
The use of 6-methanesulfonylpyridazine-3-carboxylic acid in lab experiments has several advantages. It is a readily available compound, and it is relatively easy to synthesize. It is also a relatively stable compound, which makes it suitable for use in long-term experiments. Furthermore, 6-methanesulfonylpyridazine-3-carboxylic acid has been shown to have a wide range of potential applications in scientific research.
However, there are also some limitations to the use of 6-methanesulfonylpyridazine-3-carboxylic acid in lab experiments. It is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, the synthesis of 6-methanesulfonylpyridazine-3-carboxylic acid can be difficult, and the compound can be unstable in certain conditions.
Future Directions
The future directions for the use of 6-methanesulfonylpyridazine-3-carboxylic acid in scientific research are numerous. Further research is needed to better understand the mechanism of action of 6-methanesulfonylpyridazine-3-carboxylic acid, as well as its potential therapeutic applications. Additionally, research is needed to optimize the synthesis of 6-methanesulfonylpyridazine-3-carboxylic acid, as well as to develop new methods for its synthesis. Furthermore, research is needed to explore the potential applications of 6-methanesulfonylpyridazine-3-carboxylic acid in other scientific research fields, such as biotechnology and nanotechnology. Finally, research is needed to explore the potential of 6-methanesulfonylpyridazine-3-carboxylic acid as an industrial catalyst and a food preservative.
Synthesis Methods
The synthesis of 6-methanesulfonylpyridazine-3-carboxylic acid can be accomplished through several different methods. The most common method involves the reaction of pyridazine-3-carboxylic acid with 6-methanesulfonylchloride in the presence of a base such as triethylamine. This reaction results in the formation of 6-methanesulfonylpyridazine-3-carboxylic acid, which is then isolated and purified. Other methods for the synthesis of 6-methanesulfonylpyridazine-3-carboxylic acid include the reaction of pyridazine-3-carboxylic acid with 6-methanesulfonylchloride in the presence of an anhydrous solvent such as dichloromethane, or the reaction of pyridazine-3-carboxylic acid with 6-methanesulfonylchloride in the presence of an acidic catalyst such as sulfuric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methanesulfonylpyridazine-3-carboxylic acid involves the reaction of 3-cyanopyridazine with methanesulfonyl chloride followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "3-cyanopyridazine", "Methanesulfonyl chloride", "Sodium hydroxide", "Water", "Organic solvent (e.g. dichloromethane)" ], "Reaction": [ "Step 1: Dissolve 3-cyanopyridazine in an organic solvent and add methanesulfonyl chloride dropwise with stirring.", "Step 2: Heat the reaction mixture to reflux for several hours.", "Step 3: Cool the reaction mixture and filter the resulting solid.", "Step 4: Dissolve the solid in a mixture of water and organic solvent.", "Step 5: Add sodium hydroxide to the mixture and heat to reflux for several hours.", "Step 6: Cool the reaction mixture and filter the resulting solid.", "Step 7: Wash the solid with water and dry to obtain 6-methanesulfonylpyridazine-3-carboxylic acid." ] } | |
CAS RN |
1781052-64-9 |
Molecular Formula |
C6H6N2O4S |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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